Cas no 77723-03-6 (4-Methylpiperazine-1-carboximidamide Hydroiodide)

• Product Name: 4-Methylpiperazine-1-carboximidamide Hydroiodide
• CAS No: 77723-03-6
• MF: C₆H₁₅IN₄
• MW: 270.114572763443
• MDL: MFCD09025920
• CID: 550626
• PubChem ID: 20284359
• Update Time: 2025-05-19

4-Methylpiperazine-1-carboximidamide Hydroiodide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboximidamide,4-methyl-, hydriodide (1:1)
• 4-Methylpiperazine-1-carboximidamide hydroiodide
• 4-Methyltetrahydro-1(2H)-pyrazinecarboximidamide hydroiodide
• LogP
• DTXSID90604632
• 4-Methylpiperazine-1-carboximidamide--hydrogen iodide (1/1)
• SCHEMBL7271508
• 77723-03-6
• CS-0366632
• 4-methylpiperazine-1-carboximidamide;hydroiodide
• MS-22237
• AKOS025116902
• 4-Methyl-1-piperazinecarboximidamide hydroiodide
• KESCAEZAONDSRV-UHFFFAOYSA-N
• FT-0742530
• MFCD09025920
• 4-Methylpiperazine-1-carboximidamide Hydroiodide

• MDL： MFCD09025920
• Inchi： 1S/C6H14N4.HI/c1-9-2-4-10(5-3-9)6(7)8;/h2-5H2,1H3,(H3,7,8);1H
• InChI Key： KESCAEZAONDSRV-UHFFFAOYSA-N
• SMILES： I.N1(C)CCN(C(=N)N)CC1

Computed Properties

• Exact Mass: 270.034
• Monoisotopic Mass: 270.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4A^2

Experimental Properties

• Melting Point: 235 °C
• Boiling Point: 271.7°C at 760 mmHg
• Flash Point: 118.1°C

Additional information on 4-Methylpiperazine-1-carboximidamide Hydroiodide

4-Methylpiperazine-1-carboximidamide Hydroiodide (CAS No. 77723-03-6)

4-Methylpiperazine-1-carboximidamide Hydroiodide is a chemical compound with the CAS registry number 77723-03-6. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in various pharmaceutical and chemical applications. The hydroiodide salt form of this compound suggests that it may have specific applications in drug delivery or as an intermediate in organic synthesis.

The structure of 4-Methylpiperazine-1-carboximidamide Hydroiodide includes a piperazine ring substituted with a methyl group at the 4-position and a carboximidamide group at the 1-position. This substitution pattern can influence the compound's physical properties, solubility, and reactivity. Recent studies have highlighted the importance of such structural modifications in enhancing the bioavailability and pharmacokinetic profiles of drug candidates.

One of the key areas of research involving this compound is its potential application in medicinal chemistry. Piperazine derivatives are known for their ability to act as hydrogen bond donors and acceptors, making them valuable in drug design for targeting various biological pathways. For instance, 4-Methylpiperazine-1-carboximidamide Hydroiodide has been investigated for its role in inhibiting certain enzymes or receptors, which could lead to novel therapeutic agents.

In terms of synthesis, the preparation of 4-Methylpiperazine-1-carboximidamide Hydroiodide typically involves multi-step organic reactions. These steps may include nucleophilic substitutions, amidations, or reductions, depending on the starting materials and desired intermediates. The use of hydroiodic acid as a counterion suggests that this compound may be synthesized via acid-base neutralization reactions.

The physicochemical properties of this compound are also a subject of interest. For example, its melting point, solubility in various solvents, and stability under different conditions are critical factors that determine its suitability for large-scale production or formulation into pharmaceutical products. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, reducing the need for extensive experimental testing.

Another area of exploration is the environmental impact and safety profile of 4-Methylpiperazine-1-carboximidamide Hydroiodide. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes essential. Studies have shown that certain piperazine derivatives can undergo microbial degradation under specific conditions, which is promising for their safe disposal and environmental management.

In conclusion, 4-Methylpiperazine-1-carboximidamide Hydroiodide (CAS No. 77723-03-6) represents a versatile chemical entity with potential applications across multiple domains. Its unique structure, combined with recent research advancements, positions it as a promising candidate for further exploration in drug discovery and chemical synthesis.